Cas no 1038975-25-5 (1-(2-(Chloromethyl)phenyl)-1H-1,2,4-triazole)

• Product Name: 1-(2-(Chloromethyl)phenyl)-1H-1,2,4-triazole
• CAS No: 1038975-25-5
• MF: C₉H₈ClN₃
• MW: 193.632920265198
• MDL: MFCD11190567
• CID: 1091849
• PubChem ID: 28946523
• Update Time: 2025-11-01

1-(2-(Chloromethyl)phenyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-(Chloromethyl)phenyl)-1H-1,2,4-triazole
• 1-[2-(chloromethyl)phenyl]-1,2,4-triazole
• 1-[2-(chloromethyl)phenyl]-1H-1,2,4-triazole
• 1038975-25-5
• BS-14325
• MFCD11190567
• AKOS009248635
• D82767

• MDL： MFCD11190567
• Inchi： 1S/C9H8ClN3/c10-5-8-3-1-2-4-9(8)13-7-11-6-12-13/h1-4,6-7H,5H2
• InChI Key： BRDPHGWNETYLJG-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=CC=1N1C=NC=N1

Computed Properties

• Exact Mass: 193.0406750g/mol
• Monoisotopic Mass: 193.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7
• XLogP3: 2.1

Additional information on 1-(2-(Chloromethyl)phenyl)-1H-1,2,4-triazole

Comprehensive Overview of 1-(2-(Chloromethyl)phenyl)-1H-1,2,4-triazole (CAS No. 1038975-25-5)

1-(2-(Chloromethyl)phenyl)-1H-1,2,4-triazole (CAS No. 1038975-25-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,4-triazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a chloromethyl group at the ortho position of the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of antifungal and antibacterial agents.

The structural uniqueness of 1-(2-(Chloromethyl)phenyl)-1H-1,2,4-triazole lies in its ability to serve as a versatile building block for more complex molecules. Its triazole core is a common motif in many bioactive compounds, contributing to its stability and binding affinity with biological targets. Recent studies have highlighted its role in modulating enzyme activity, which is crucial for designing inhibitors for various diseases. The compound's CAS No. 1038975-25-5 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

In the context of current trends, 1-(2-(Chloromethyl)phenyl)-1H-1,2,4-triazole aligns with the rising demand for novel antimicrobial agents. With the global increase in antibiotic resistance, researchers are actively investigating triazole derivatives as potential solutions. This compound's chloromethyl functionality allows for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. Such efforts are pivotal in addressing unmet medical needs and advancing personalized medicine.

Another area of interest is the compound's application in agrochemicals. The 1,2,4-triazole scaffold is known to exhibit herbicidal and fungicidal properties, making 1-(2-(Chloromethyl)phenyl)-1H-1,2,4-triazole a candidate for crop protection formulations. Sustainable agriculture practices are driving the search for eco-friendly alternatives, and this compound's potential to degrade into non-toxic byproducts is a significant advantage. Its CAS No. 1038975-25-5 is often referenced in patents related to green chemistry innovations.

From a synthetic perspective, the preparation of 1-(2-(Chloromethyl)phenyl)-1H-1,2,4-triazole involves multi-step organic reactions, including cyclization and functional group transformations. Optimizing these processes is a key focus for industrial chemists, as it impacts yield and scalability. The compound's chloromethyl group is particularly reactive, allowing for selective modifications under mild conditions. This feature is highly valued in combinatorial chemistry, where rapid assembly of diverse molecular architectures is essential.

In summary, 1-(2-(Chloromethyl)phenyl)-1H-1,2,4-triazole (CAS No. 1038975-25-5) is a promising compound with broad applications in pharmaceuticals and agrochemicals. Its triazole core and chloromethyl substituent make it a versatile intermediate for drug discovery and sustainable agriculture. As research continues to uncover its potential, this compound is poised to play a critical role in addressing some of the most pressing challenges in science and industry.